Cas no 2229244-56-6 ((2-methoxy-4,5-dimethylphenyl)methanesulfonamide)

• Product Name: (2-methoxy-4,5-dimethylphenyl)methanesulfonamide
• CAS No: 2229244-56-6
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• CID: 6196296
• PubChem ID: 165858416
• Update Time: 2025-05-20

(2-methoxy-4,5-dimethylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (2-methoxy-4,5-dimethylphenyl)methanesulfonamide
• EN300-1988550
• 2229244-56-6

• Inchi： 1S/C10H15NO3S/c1-7-4-9(6-15(11,12)13)10(14-3)5-8(7)2/h4-5H,6H2,1-3H3,(H2,11,12,13)
• InChI Key： AZPWPYFOTHMREN-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C)C(C)=CC=1OC)(N)(=O)=O

Computed Properties

• Exact Mass: 229.07726451g/mol
• Monoisotopic Mass: 229.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.8Ų

Additional information on (2-methoxy-4,5-dimethylphenyl)methanesulfonamide

Chemical Profile of (2-methoxy-4,5-dimethylphenyl)methanesulfonamide (CAS No. 2229244-56-6)

(2-methoxy-4,5-dimethylphenyl)methanesulfonamide, identified by its Chemical Abstracts Service (CAS) number 2229244-56-6, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, particularly its aromatic ring system modified with methoxy and methyl substituents, contribute to its unique chemical properties and potential applications.

The< strong>methanesulfonamide moiety in the title is a key functional group that imparts specific reactivity and interaction capabilities to the molecule. Sulfonamides are known for their ability to act as bioisosteres, replacing other functional groups in drug molecules to optimize pharmacokinetic and pharmacodynamic profiles. The presence of< strong>2-methoxy-4,5-dimethylphenyl as the aromatic precursor suggests a potential for selective binding to biological targets, which is a critical consideration in drug design.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced biological activity. These derivatives are being explored for their potential in treating various diseases, including infectious diseases, cancer, and inflammatory disorders. The< strong>dimethylphenyl substitution pattern in (2-methoxy-4,5-dimethylphenyl)methanesulfonamide may contribute to its ability to interact with biological macromolecules such as enzymes and receptors, thereby modulating cellular processes.

One of the most compelling aspects of this compound is its structural versatility. The< strong>methoxy group can participate in hydrogen bonding interactions, while the< strong>methyl groups can influence the steric environment around the sulfonamide moiety. This balance of electronic and steric effects makes (2-methoxy-4,5-dimethylphenyl)methanesulfonamide a promising candidate for further derivatization and optimization.

The synthesis of< strong>(2-methoxy-4,5-dimethylphenyl)methanesulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methanesulfonamide group typically involves the reaction of a primary amine with methanesulfonyl chloride or another sulfonating agent. The subsequent methylation and methoxylation steps must be carefully orchestrated to ensure high yield and purity.

In terms of applications, this compound has shown promise in preclinical studies as a lead molecule for drug discovery. Its ability to modulate biological pathways makes it a valuable tool for researchers investigating new therapeutic strategies. For instance, sulfonamides have been extensively studied for their antimicrobial properties, and derivatives like (2-methoxy-4,5-dimethylphenyl)methanesulfonamide may offer novel mechanisms of action against resistant bacterial strains.

The< strong>CAS number 2229244-56-6 provides a unique identifier for this compound, facilitating its recognition in scientific literature and databases. This standardized nomenclature is essential for ensuring accurate communication among researchers and regulatory agencies. As such, compounds like (2-methoxy-4,5-dimethylphenyl)methanesulfonamide are often cited in patents and research articles as key intermediates or final products.

The chemical properties of this sulfonamide derivative also make it suitable for use as an intermediate in the synthesis of more complex molecules. For example, it can be further functionalized through nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions to introduce additional substituents or alter the core structure.

In conclusion, (2-methoxy-4,5-dimethylphenyl)methanesulfonamide (CAS No. 2229244-56-6) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for sulfonamide derivatives, compounds like this one will undoubtedly play a crucial role in advancing drug discovery efforts.